Cas no 179412-80-7 ([(S)-1-(2-Hydroxyethyl)-2-methylpropyl]carbamic acid tert-butyl ester)

• Product Name: [(S)-1-(2-Hydroxyethyl)-2-methylpropyl]carbamic acid tert-butyl ester
• CAS No: 179412-80-7
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 4705326
• Update Time: 2025-06-25

[(S)-1-(2-Hydroxyethyl)-2-methylpropyl]carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (S)-(1-hydroxy-4-methylpentan-3-yl)carbamate
• tert-butyl N-[(3S)-1-hydroxy-4-methylpentan-3-yl]carbamate
• [(S)-1-(2-Hydroxyethyl)-2-methylpropyl]carbamic acid tert-butyl ester

• Inchi： 1S/C11H23NO3/c1-8(2)9(6-7-13)12-10(14)15-11(3,4)5/h8-9,13H,6-7H2,1-5H3,(H,12,14)/t9-/m0/s1
• InChI Key： HYEXCBXDBHHJJY-VIFPVBQESA-N
• SMILES： O(C(N[C@@H](CCO)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.16779360 g/mol
• Monoisotopic Mass: 217.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.31
• XLogP3: 2
• Topological Polar Surface Area: 58.6

Additional information on [(S)-1-(2-Hydroxyethyl)-2-methylpropyl]carbamic acid tert-butyl ester

Introduction to [(S)-1-(2-Hydroxyethyl)-2-methylpropyl]carbamic acid tert-butyl ester (CAS No. 179412-80-7)

The compound [(S)-1-(2-Hydroxyethyl)-2-methylpropyl]carbamic acid tert-butyl ester, with the CAS number 179412-80-7, is a significant molecule in the field of pharmaceutical chemistry and biomedicine. This chiral carbamate derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a stereogenic center at the S-configuration enhances its interest for researchers exploring enantioselective synthesis and pharmacological activity.

In recent years, the demand for chiral building blocks in medicinal chemistry has surged, driven by the need for more effective and selective therapeutic agents. The tert-butyl ester moiety in this compound not only provides stability during synthetic processes but also influences the pharmacokinetic profile of derivatives. This makes it a valuable intermediate in the synthesis of novel drugs targeting various diseases, including neurological disorders and inflammatory conditions.

Recent studies have highlighted the importance of hydroxyl-containing compounds in drug design. The 2-hydroxyethyl group in this molecule introduces polarity and hydrogen bonding capabilities, which can be crucial for binding to biological targets. Such structural features are often exploited to enhance drug solubility and bioavailability, key factors in the development of successful therapeutics.

The carbamic acid tert-butyl ester functionality is particularly noteworthy for its role as a protecting group in peptide synthesis. However, its utility extends beyond peptide chemistry; it serves as a versatile scaffold for constructing more complex molecules. Researchers have leveraged this compound to develop new analogs with improved pharmacological properties. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for pain management and neurodegenerative diseases.

The stereochemistry of the compound, specifically the (S)-configuration, is critical for its biological activity. Enantiomers can exhibit vastly different pharmacological effects, making the precise control of stereochemistry essential. Advances in asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of this compound, facilitating more targeted drug development.

One of the most exciting applications of this compound is in the field of protease inhibition. Proteases are enzymes that play pivotal roles in various physiological processes, and their dysregulation is associated with numerous diseases. The unique structural features of [(S)-1-(2-Hydroxyethyl)-2-methylpropyl]carbamic acid tert-butyl ester make it an attractive candidate for designing protease inhibitors. Recent research has demonstrated that derivatives of this compound can selectively inhibit specific proteases, offering a new avenue for treating conditions such as cancer and inflammation.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is crucial for pharmaceutical applications. Additionally, green chemistry principles have been applied to optimize synthetic routes, minimizing waste and improving sustainability.

In conclusion, [(S)-1-(2-Hydroxyethyl)-2-methylpropyl]carbamic acid tert-butyl ester (CAS No. 179412-80-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the stereogenic center and hydroxyl group, make it a valuable building block for creating novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs.